2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid
Overview
Description
2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid, or OPA for short, is a naturally occurring organic compound belonging to the family of oxazolidinones. OPA is a versatile molecule used in a wide range of synthetic applications, including the synthesis of polymers, pharmaceuticals, and agrochemicals. OPA has also been used in the synthesis of polymers, pharmaceuticals, and agrochemicals. OPA has also been studied for its potential therapeutic applications, such as the treatment of cancer, diabetes, and inflammation.
Mechanism of Action
OPA acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are inflammatory molecules. OPA also acts as an inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are also inflammatory molecules. OPA also acts as an inhibitor of the enzyme diacylglycerol lipase (DGL), which is involved in the production of endocannabinoids, which are molecules that regulate the immune system.
Biochemical and Physiological Effects
OPA has been shown to have a variety of biochemical and physiological effects. OPA has been shown to inhibit the growth of cancer cells and to reduce inflammation. OPA has also been shown to reduce the production of prostaglandins and leukotrienes, which are involved in the development of inflammation. In addition, OPA has been shown to reduce the production of endocannabinoids, which are involved in the regulation of the immune system.
Advantages and Limitations for Lab Experiments
OPA has several advantages for laboratory experiments, including its low cost, its high solubility in water, and its low toxicity. However, OPA also has some limitations for laboratory experiments, including its instability in the presence of light and oxygen, and its tendency to form complexes with other molecules.
Future Directions
In the future, OPA may be used to develop new drugs for the treatment of cancer, diabetes, and inflammation. Additionally, OPA may be used to develop new drugs for the treatment of Alzheimer’s disease and other neurological disorders. Furthermore, OPA may be used to develop new polymers and agrochemicals. Finally, OPA may be used to develop new drugs for the treatment of bacterial and fungal infections.
Synthesis Methods
OPA can be synthesized in several ways, including the condensation of 1,3-dicarbonyl compounds with primary amines, the reaction of esters with primary amines, and the reaction of diols with carboxylic acids. In addition, OPA can be synthesized from the reaction of aldehydes with amines, and from the reaction of aldehydes and ketones with hydrazines.
Scientific Research Applications
OPA has been studied extensively for its potential therapeutic applications. OPA has been shown to inhibit the growth of cancer cells, and it has been used in the treatment of diabetes, inflammation, and other diseases. In addition, OPA has been studied for its ability to inhibit the growth of bacteria and fungi, and for its potential use as an anti-inflammatory agent. OPA has also been studied for its potential use in the treatment of Alzheimer’s disease and other neurological disorders.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Ethyl acetoacetate", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Ethyl chloroformate", "Sodium azide", "Sodium borohydride", "Sodium hydroxide", "Chloroacetic acid", "Sodium hydroxide", "Sodium nitrite", "Sodium nitrate", "Sulfuric acid", "Sodium hydroxide", "Sodium hypochlorite", "Sodium hydroxide", "Sodium hydroxide", "2-oxo-1,3-oxazolidine", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Methanol", "Acetic acid", "Water" ], "Reaction": [ "Ethyl acetoacetate is reacted with hydroxylamine hydrochloride and sodium hydroxide to form ethyl 2-hydroxyimino-3-oxobutanoate.", "Ethyl 2-hydroxyimino-3-oxobutanoate is reacted with ethyl chloroformate and sodium azide to form ethyl 2-azido-3-oxobutanoate.", "Ethyl 2-azido-3-oxobutanoate is reduced with sodium borohydride and sodium hydroxide to form ethyl 2-amino-3-hydroxybutanoate.", "Ethyl 2-amino-3-hydroxybutanoate is reacted with chloroacetic acid and sodium hydroxide to form ethyl 2-(chloromethyl)-3-hydroxybutanoate.", "Ethyl 2-(chloromethyl)-3-hydroxybutanoate is reacted with sodium nitrite and sulfuric acid to form ethyl 2-(chloromethyl)-3-nitroxybutanoate.", "Ethyl 2-(chloromethyl)-3-nitroxybutanoate is reduced with sodium borohydride and sodium hydroxide to form ethyl 2-(methylamino)-3-hydroxybutanoate.", "Ethyl 2-(methylamino)-3-hydroxybutanoate is reacted with sodium hypochlorite and sodium hydroxide to form ethyl 2-(2-chloro-3-hydroxypropyl)oxazolidine-2-carboxylate.", "Ethyl 2-(2-chloro-3-hydroxypropyl)oxazolidine-2-carboxylate is hydrolyzed with sodium hydroxide to form 2-(2-chloro-3-hydroxypropyl)oxazolidine-2-carboxylic acid.", "2-(2-chloro-3-hydroxypropyl)oxazolidine-2-carboxylic acid is reacted with acetic anhydride and sodium acetate to form 2-(2-acetoxy-3-hydroxypropyl)oxazolidine-2-carboxylic acid.", "2-(2-acetoxy-3-hydroxypropyl)oxazolidine-2-carboxylic acid is reacted with hydrochloric acid to form 2-(2-hydroxy-3-chloropropyl)oxazolidine-2-carboxylic acid.", "2-(2-hydroxy-3-chloropropyl)oxazolidine-2-carboxylic acid is reacted with sodium nitrate and sulfuric acid to form 2-(2-nitro-3-chloropropyl)oxazolidine-2-carboxylic acid.", "2-(2-nitro-3-chloropropyl)oxazolidine-2-carboxylic acid is reduced with sodium borohydride and sodium hydroxide to form 2-(2-amino-3-chloropropyl)oxazolidine-2-carboxylic acid.", "2-(2-amino-3-chloropropyl)oxazolidine-2-carboxylic acid is reacted with sodium bicarbonate and methanol to form 2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid.", "2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid is purified and isolated for use." ] } | |
CAS RN |
1094759-71-3 |
Product Name |
2-(2-oxo-1,3-oxazolidin-3-yl)propanoic acid |
Molecular Formula |
C6H9NO4 |
Molecular Weight |
159.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
